1-(3-Aminopyrrolidin-1-yl)-3-(3,5-dimethyl-1H-pyrazol-4-yl)propan-1-one
Overview
Description
1-(3-Aminopyrrolidin-1-yl)-3-(3,5-dimethyl-1H-pyrazol-4-yl)propan-1-one is a useful research compound. Its molecular formula is C12H20N4O and its molecular weight is 236.31 g/mol. The purity is usually 95%.
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Scientific Research Applications
Antifungal and Antimicrobial Applications
One area of application for related compounds is in the development of antifungal and antimicrobial agents. For instance, research into small molecules against Fusarium oxysporum, a pathogen causing Bayoud disease, includes pyrazole derivatives. These compounds have been evaluated for their structure-activity relationships, providing insight into their potential as antifungal pharmacophores (Kaddouri et al., 2022). Additionally, the antimicrobial potential of chitosan, a biopolymer with amino groups similar to the aminopyrrolidine component, has been critically reviewed, highlighting its broad-spectrum antibacterial and antifungal activities (Raafat & Sahl, 2009).
Drug Discovery and Medicinal Chemistry
Compounds within the pyrazole and pyrrolidine families have been extensively explored for their therapeutic potential. Pyrazolines and pyrazolo[3,4-d]pyrimidines, for example, have shown a wide range of pharmacological activities, including anti-inflammatory, analgesic, and anticancer properties. The versatility of these compounds in drug discovery is attributed to their structural similarity to purines, allowing them to mimic key biological molecules (Chauhan & Kumar, 2013). Research into pyrazoline derivatives as anticancer agents further demonstrates the significance of this chemical family in designing new therapeutic agents (Ray et al., 2022).
Supramolecular Chemistry
The structural features of pyrrole derivatives, such as calixpyrroles, have been leveraged in the construction of supramolecular capsules. These capsules are of interest for their potential applications in encapsulating smaller molecules, thus finding uses in areas ranging from catalysis to drug delivery systems (Ballester, 2011).
Green Chemistry and Sustainable Synthesis
The pursuit of environmentally friendly synthesis methods has also touched on the realm of pyrazole and pyrrolidine derivatives. Efforts to develop green chemistry approaches for synthesizing these compounds not only emphasize the importance of sustainable practices in chemical synthesis but also the potential for these methods to yield novel compounds with significant biological or material properties (Santos, Jones Junior, & Silva, 2018).
Properties
IUPAC Name |
1-(3-aminopyrrolidin-1-yl)-3-(3,5-dimethyl-1H-pyrazol-4-yl)propan-1-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H20N4O/c1-8-11(9(2)15-14-8)3-4-12(17)16-6-5-10(13)7-16/h10H,3-7,13H2,1-2H3,(H,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TVENRTLIDAFIER-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NN1)C)CCC(=O)N2CCC(C2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H20N4O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
236.31 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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